N-[4-(dimethylamino)-1-naphthyl]-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[4-(dimethylamino)naphthalen-1-yl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H22N2O2/c1-23(2)20-13-12-19(17-6-4-5-7-18(17)20)22-21(24)14-15-8-10-16(25-3)11-9-15/h4-13H,14H2,1-3H3,(H,22,24)
• InChI Key: HMMRVKPBTKGUIO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C2=CC=CC=C21)NC(=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol
• Solubility: 7.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[4-(dimethylamino)-1-naphthyl]-2-(4-methoxyphenyl)acetamide, commonly known as DMNPE, is a photoactivatable molecule that is widely used in scientific research. It is a compound that can be activated by light, allowing researchers to control the timing and location of its effects. DMNPE has a variety of applications in different fields, including neuroscience, pharmacology, and biochemistry.

Mechanism of Action

DMNPE is activated by light, specifically by exposure to ultraviolet light. The molecule undergoes a photochemical reaction, which results in the release of a biologically active compound. The mechanism of action of DMNPE is complex and depends on the specific application.
Biochemical and physiological effects:
DMNPE has a variety of biochemical and physiological effects, depending on the specific application. In neuroscience, it has been used to study the function of ion channels and receptors in neurons. In pharmacology, it has been used to study drug-receptor interactions. In biochemistry, it has been used to study protein-protein interactions.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMNPE is its photoactivatable nature, which allows researchers to control the timing and location of its effects. This makes it a powerful tool for studying biological processes. However, DMNPE also has some limitations. It can be difficult to work with, as it requires exposure to ultraviolet light for activation. Additionally, it can be toxic to cells at high concentrations.

Future Directions

There are many potential future directions for research involving DMNPE. One area of interest is the development of new photoactivatable molecules with improved properties. Another area of interest is the application of DMNPE in new fields, such as materials science and nanotechnology. Finally, there is potential for the use of DMNPE in clinical settings, such as in the development of new therapies for neurological disorders.

Synthesis Methods

The synthesis of DMNPE involves several steps. The starting material is 4-nitro-1-naphthylamine, which is converted to 4-dimethylaminonaphthalene-1-sulfonyl chloride. The resulting compound is then reacted with 4-methoxyphenylacetic acid to produce DMNPE. The final product is purified by chromatography.

Scientific Research Applications

DMNPE is widely used in scientific research as a photoactivatable molecule. It allows researchers to control the timing and location of its effects, making it a powerful tool for studying biological processes. DMNPE has been used in a variety of applications, including neuroscience, pharmacology, and biochemistry.